Cas no 60162-94-9 (4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride)
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride
- 7,7-diphenyl-4-prop-2-enyl-1,4-oxazepane,hydrochloride
- SCHEMBL11627289
- 7,7-DIPHENYL-4-(PROP-2-EN-1-YL)-1,4-OXAZEPANE HYDROCHLORIDE
- 4-allyl-7,7-diphenyl-hexahydro-1,4-oxazepine hydrochloride
- 4-allyl-7,7-diphenyl-hexahydro-1, 4-oxazepine hydrochloride
- KEWCIRWCHAPOSV-UHFFFAOYSA-N
- 4-Allyl-7,7-diphenyl-1,4-oxazepanehydrochloride
- 60162-94-9
- 7,7-diphenyl-4-prop-2-enyl-1,4-oxazepane;hydrochloride
-
- Inchi: 1S/C20H23NO.ClH/c1-2-14-21-15-13-20(22-17-16-21,18-9-5-3-6-10-18)19-11-7-4-8-12-19;/h2-12H,1,13-17H2;1H
- InChI Key: KEWCIRWCHAPOSV-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(CC=C)CCC1(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 329.1546421g/mol
- Monoisotopic Mass: 329.1546421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200165-1g |
4-allyl-7,7-diphenyl-1,4-oxazepane hydrochloride |
60162-94-9 | 95% | 1g |
$659 | 2022-06-10 | |
| Alichem | A019120592-1g |
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride |
60162-94-9 | 95% | 1g |
$573.68 | 2023-09-01 | |
| Chemenu | CM200165-1g |
4-allyl-7,7-diphenyl-1,4-oxazepane hydrochloride |
60162-94-9 | 95% | 1g |
$659 | 2021-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738950-1g |
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride |
60162-94-9 | 98% | 1g |
¥5901.00 | 2024-05-07 | |
| Crysdot LLC | CD12056894-1g |
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride |
60162-94-9 | 95+% | 1g |
$698 | 2024-07-24 |
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride
Comprehensive Overview of 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride (CAS No. 60162-94-9)
4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride (CAS No. 60162-94-9) is a specialized organic compound with a unique molecular structure, combining an oxazepane core with allyl and diphenyl substituents. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of the allyl group and diphenyl moieties contributes to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for heterocyclic compounds like 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a scaffold for CNS-targeting drugs, given the structural similarity to other bioactive molecules. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in pharmaceutical formulations.
The synthesis of 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride involves multi-step organic reactions, including N-alkylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often discussed in the context of green chemistry, as researchers explore eco-friendly synthetic routes to minimize waste and energy consumption.
One of the trending topics related to this compound is its potential role in addressing neurodegenerative diseases. With growing public interest in brain health and cognitive enhancers, 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride is being studied for its interaction with neurotransmitter systems. Additionally, its structural modularity allows for derivatization, aligning with the current focus on personalized medicine and targeted drug delivery.
From an industrial perspective, the compound's stability under various pH conditions makes it suitable for formulation development. Its ligand properties are also being investigated in catalysis, particularly in asymmetric synthesis, a hot topic in organocatalysis research. The rise of AI-driven drug design has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy.
In summary, 4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride (CAS No. 60162-94-9) represents a promising candidate for multiple scientific frontiers. Its molecular versatility, combined with evolving applications in pharmacology and materials science, ensures its relevance in cutting-edge research. As the scientific community continues to explore its potential, this compound may unlock new pathways in therapeutic innovation and sustainable chemistry.
60162-94-9 (4-Allyl-7,7-diphenyl-1,4-oxazepane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)